Cas no 1805600-76-3 (5-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805600-76-3
• MF: C₈H₃F₅INO₂
• MW: 367.011411905289
• CID: 4896008
• Update Time: 2025-10-30

5-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3F5INO2/c9-6(10)2-1-15-5(7(16)17)4(14)3(2)8(11,12)13/h1,6H,(H,16,17)
• InChI Key： IDMAMLOQAZMJBD-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=NC=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylic acid

5-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylic acid: A Comprehensive Overview

The compound 5-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylic acid, with the CAS number 1805600-76-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with multiple fluorinated groups and an iodine atom. The presence of these groups imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The difluoromethyl group attached at the 5-position of the pyridine ring contributes to the molecule's stability and enhances its ability to participate in hydrogen bonding. Similarly, the trifluoromethyl group at the 4-position introduces strong electron-withdrawing effects, which can significantly influence the reactivity of the compound. The iodo substituent at the 3-position adds another layer of complexity, as iodine's large atomic size and unique electronic properties can further modulate the molecule's behavior in different chemical environments.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in the development of novel kinase inhibitors. The combination of fluorinated groups and an iodine atom creates a highly versatile scaffold that can be tailored to target specific biological pathways. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases, which are key players in various disease states, including cancer and inflammatory disorders.

In addition to its therapeutic potential, 5-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylic acid has also been explored for its applications in materials science. The molecule's ability to form stable coordination complexes with metal ions has led to its use in designing advanced materials for catalysis and sensing applications. Its unique electronic properties make it an attractive candidate for developing next-generation sensors capable of detecting trace amounts of analytes with high sensitivity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct the pyridine ring and introduce the desired substituents. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

From a structural standpoint, the pyridine ring serves as a rigid framework that facilitates precise spatial arrangement of the substituents. This rigidity is crucial for optimizing molecular interactions in biological systems or material assemblies. The carboxylic acid group at the 2-position provides an additional functional handle, enabling further chemical modifications or bioconjugation opportunities.

Emerging research has also focused on understanding the environmental impact of this compound. Given its fluorinated nature, there is growing interest in evaluating its biodegradation pathways and potential toxicity profiles. Preliminary studies suggest that while the compound exhibits high stability under standard conditions, it may undergo gradual degradation under specific environmental stressors such as UV light or microbial activity.

In conclusion, 5-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing drug discovery, materials science, and environmental studies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.